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Compound of Interest

Compound Name: Metapristone

Cat. No.: B024121 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling mifepristone must

adhere to strict disposal procedures to ensure laboratory safety, environmental protection, and

regulatory compliance. This guide provides essential, step-by-step information for the proper

management and disposal of mifepristone waste in a laboratory setting.

Mifepristone, a synthetic steroid with antiprogestational and antiglucocorticoid effects, is

categorized as a reproductive hazard.[1][2] Improper disposal can pose risks to both human

health and the environment. Therefore, it is crucial to follow established protocols for its

handling and disposal.

Chemical and Physical Properties of Mifepristone
A summary of the key quantitative data for mifepristone is presented in the table below for easy

reference. This information is critical for understanding its behavior and potential interactions.
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Property Value

Molecular Formula C₂₉H₃₅NO₂

Molecular Weight 429.6 g/mol

Appearance Yellow powder[3]

Melting Point 191-196°C[3]

Solubility

Very soluble in methanol, chloroform, and

acetone. Poorly soluble in water, hexane, and

isopropyl ether.[3]

Storage
Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1]

Mifepristone Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of mifepristone in a laboratory setting.
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Mifepristone Disposal Workflow
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Caption: Mifepristone Disposal Decision Workflow.
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Step-by-Step Disposal Procedures
The following protocols are based on information from Safety Data Sheets (SDS) and general

guidelines for hazardous waste management.[1][4]

1. Personal Protective Equipment (PPE): Before handling mifepristone waste, ensure you are

wearing appropriate PPE, including:

Safety glasses

Chemical-resistant gloves

Lab coat

2. Waste Segregation and Collection:

Do not mix mifepristone waste with non-hazardous waste.

Collect all solid mifepristone waste, including unused or expired product, contaminated

labware (e.g., weighing boats, pipette tips), and contaminated PPE, in a designated

hazardous waste container.

The container must be:

Clearly labeled as "Hazardous Waste" and with the chemical name "Mifepristone."

Made of a material compatible with the waste.

Kept securely sealed when not in use.

3. Liquid Waste:

Do not discharge mifepristone solutions down the drain.[1]

Collect liquid waste containing mifepristone in a separate, sealed, and clearly labeled

hazardous waste container.

4. Decontamination of Labware:
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Reusable labware that has come into contact with mifepristone should be decontaminated. A

triple rinse with a suitable solvent (e.g., methanol or acetone, in which mifepristone is very

soluble) can be effective.[3]

The solvent rinsate must be collected and disposed of as hazardous waste.

5. Final Disposal:

Mifepristone waste must be disposed of through a licensed chemical waste disposal

company.[1][5]

The preferred method of disposal is controlled incineration with flue gas scrubbing.[1] This

process ensures the complete destruction of the active pharmaceutical ingredient.

In some cases, after appropriate treatment, the residue may be disposed of in a sanitary

landfill, but this should only be done by the licensed disposal facility in accordance with local,

state, and federal regulations.[1][5]

6. Contaminated Packaging:

Empty containers that held mifepristone should be triple-rinsed with an appropriate solvent.

The rinsate must be collected as hazardous waste.

After rinsing, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill or recycled, depending on institutional policies and local regulations.[1]

Regulatory Considerations
In the United States, the disposal of pharmaceutical waste is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7]

While mifepristone is not explicitly listed as a P- or U-listed hazardous waste, its reproductive

toxicity (H360) means it may be classified as a characteristic hazardous waste depending on

state and local regulations.[2][8] It is imperative to consult your institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure compliance with all

applicable regulations.[4]

Environmental Impact
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An environmental assessment conducted in 1996 concluded that the use and disposal of

mifepristone were not expected to have a significant adverse environmental effect.[5] However,

concerns have been raised more recently about the potential for endocrine-disrupting effects of

pharmaceuticals in waterways.[3] Adherence to proper disposal procedures is essential to

minimize any potential environmental release.

By following these guidelines, laboratory professionals can ensure the safe and responsible

disposal of mifepristone, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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